Cas no 2091264-94-5 (2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline)

• Product Name: 2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline
• CAS No: 2091264-94-5
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 5154291
• Update Time: 2025-06-14

2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-ethoxy-5-(2H-tetrazol-5-yl)-
• 2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline

• Inchi： 1S/C9H11N5O/c1-2-15-8-4-3-6(5-7(8)10)9-11-13-14-12-9/h3-5H,2,10H2,1H3,(H,11,12,13,14)
• InChI Key： NDEOGYQCGJHAJV-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2=NNN=N2)=CC=C1OCC

Additional information on 2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline

Research Briefing on 2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline (CAS: 2091264-94-5): Recent Advances and Applications

2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline (CAS: 2091264-94-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the importance of 2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline as a key intermediate in the synthesis of novel heterocyclic compounds. The tetrazole moiety, in particular, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This compound has been explored for its role in modulating various biological targets, including enzymes and receptors, making it a valuable scaffold for medicinal chemistry.

One of the most notable studies published in the past year investigated the compound's potential as an inhibitor of angiotensin-converting enzyme (ACE), a target for hypertension treatment. The study demonstrated that derivatives of 2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline exhibited promising inhibitory activity, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing new antihypertensive agents.

In addition to its therapeutic applications, recent research has also explored the compound's utility in material science. For instance, its incorporation into polymeric matrices has been shown to enhance material properties such as thermal stability and mechanical strength. This dual applicability in both biomedical and material sciences underscores the versatility of 2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are focused on structural modifications to improve bioavailability and reduce off-target effects. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-ethoxy-5-(1H-1,2,3,4-tetrazol-5-yl)aniline (CAS: 2091264-94-5) represents a promising candidate for further investigation in drug discovery and material science. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers aiming to develop novel therapeutics and advanced materials. Future studies should focus on elucidating its mechanism of action and exploring its potential in other therapeutic areas.